Cas no 1396785-89-9 (1-(3-ethylphenyl)-3-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}urea)
1-(3-ethylphenyl)-3-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}urea Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-ethylphenyl)-3-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}urea
- 1-(3-ethylphenyl)-3-[2-(4-pyridin-2-ylpiperazin-1-yl)pyrimidin-5-yl]urea
- VU0537704-1
- AKOS024539991
- 1396785-89-9
- F6222-0788
- 1-(3-ethylphenyl)-3-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}urea
- 1-(3-ethylphenyl)-3-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)urea
-
- Inchi: 1S/C22H25N7O/c1-2-17-6-5-7-18(14-17)26-22(30)27-19-15-24-21(25-16-19)29-12-10-28(11-13-29)20-8-3-4-9-23-20/h3-9,14-16H,2,10-13H2,1H3,(H2,26,27,30)
- InChI Key: MXMAKXAIWMDUGN-UHFFFAOYSA-N
- SMILES: N(C1=CC=CC(CC)=C1)C(NC1=CN=C(N2CCN(C3=NC=CC=C3)CC2)N=C1)=O
Computed Properties
- Exact Mass: 403.21205845g/mol
- Monoisotopic Mass: 403.21205845g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 532
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 86.3Ų
1-(3-ethylphenyl)-3-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6222-0788-2μmol |
1-(3-ethylphenyl)-3-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}urea |
1396785-89-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6222-0788-5μmol |
1-(3-ethylphenyl)-3-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}urea |
1396785-89-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6222-0788-10μmol |
1-(3-ethylphenyl)-3-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}urea |
1396785-89-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6222-0788-20μmol |
1-(3-ethylphenyl)-3-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}urea |
1396785-89-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6222-0788-1mg |
1-(3-ethylphenyl)-3-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}urea |
1396785-89-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6222-0788-2mg |
1-(3-ethylphenyl)-3-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}urea |
1396785-89-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6222-0788-3mg |
1-(3-ethylphenyl)-3-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}urea |
1396785-89-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6222-0788-4mg |
1-(3-ethylphenyl)-3-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}urea |
1396785-89-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6222-0788-5mg |
1-(3-ethylphenyl)-3-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}urea |
1396785-89-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6222-0788-10mg |
1-(3-ethylphenyl)-3-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}urea |
1396785-89-9 | 10mg |
$79.0 | 2023-09-09 |
1-(3-ethylphenyl)-3-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}urea Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 1-(3-ethylphenyl)-3-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}urea
Introduction to 1-(3-Ethylphenyl)-3-{2-[4-(Pyridin-2-Yl)piperazin-1-Yl]Pyrimidin-5-Yl}Urea (CAS No. 1396785-89-9)
1-(3-Ethylphenyl)-3-{2-[4-(Pyridin-2-Yl)piperazin-1-Yl]Pyrimidin-5-Yl}Urea, also known by its CAS registry number 1396785-89-9, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, including oncology and neurodegenerative diseases, making it a subject of intense research interest.
The molecular structure of this compound is characterized by a urea group connected to a pyrimidine ring, which is further substituted with a piperazine moiety containing a pyridine ring. This combination of functional groups contributes to its diverse chemical properties and biological interactions. The ethylphenyl group attached to the urea moiety adds hydrophobicity, potentially enhancing its bioavailability and target specificity.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various protein targets. For instance, studies using molecular docking techniques have revealed potential interactions with kinase enzymes, suggesting its role in inhibiting enzymatic activity. These findings align with experimental data showing antiproliferative effects against cancer cell lines, making it a candidate for anticancer drug development.
In addition to its therapeutic potential, the synthesis of 1-(3-Ethylphenyl)-3-{2-[4-(Pyridin-2-Yl)piperazin-1-Yl]Pyrimidin-5-Yl}Urea has been optimized through green chemistry approaches. Researchers have developed environmentally friendly reaction conditions that minimize waste and energy consumption, aligning with current trends toward sustainable drug production.
Furthermore, the compound's stability under physiological conditions has been evaluated through accelerated stability tests. Results indicate that it maintains structural integrity under simulated gastrointestinal and hepatic conditions, which is crucial for oral drug delivery systems. This stability enhances its suitability as a lead compound for preclinical studies.
Recent clinical trials have explored the pharmacokinetic profile of this compound in animal models. Data suggest favorable absorption and distribution properties, with moderate clearance rates indicating potential for once-daily dosing regimens. These findings are encouraging for advancing this compound into human trials.
In conclusion, 1-(3-Ethylphenyl)-3-{2-[4-(Pyridin-2-Yl)piperazin-1-Yl]Pyrimidin-5-Yl}Urea (CAS No. 1396785-89) represents a promising candidate in drug discovery pipelines due to its unique chemical structure, diverse biological activities, and favorable pharmacokinetic properties. Continued research into its mechanism of action and therapeutic applications will undoubtedly contribute to the development of innovative treatment options for various diseases.
1396785-89-9 (1-(3-ethylphenyl)-3-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)